Cas no 1642786-45-5 (4-(2-Bromopyridin-4-yl)butanenitrile)
4-(2-Bromopyridin-4-yl)butanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinebutanenitrile, 2-bromo-
- 1642786-45-5
- SCHEMBL16361032
- G65103
- 4-(2-Bromopyridin-4-yl)butanenitrile
-
- Inchi: 1S/C9H9BrN2/c10-9-7-8(4-6-12-9)3-1-2-5-11/h4,6-7H,1-3H2
- InChI Key: PEBXRKYTDIBBMY-UHFFFAOYSA-N
- SMILES: C1(Br)=NC=CC(CCCC#N)=C1
Computed Properties
- Exact Mass: 223.99491g/mol
- Monoisotopic Mass: 223.99491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 36.7Ų
4-(2-Bromopyridin-4-yl)butanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P024HDT-100mg |
4-(2-Bromopyridin-4-yl)butanenitrile |
1642786-45-5 | 97% | 100mg |
$33.00 | 2024-06-19 | |
| 1PlusChem | 1P024HDT-250mg |
4-(2-Bromopyridin-4-yl)butanenitrile |
1642786-45-5 | 97% | 250mg |
$54.00 | 2024-06-19 |
4-(2-Bromopyridin-4-yl)butanenitrile Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 4-(2-Bromopyridin-4-yl)butanenitrile
Recent Advances in the Application of 4-(2-Bromopyridin-4-yl)butanenitrile (CAS: 1642786-45-5) in Chemical Biology and Pharmaceutical Research
The compound 4-(2-Bromopyridin-4-yl)butanenitrile (CAS: 1642786-45-5) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its unique structural features, including the bromopyridine moiety and the nitrile functional group, make it a versatile building block for medicinal chemistry. Recent studies have highlighted its potential in targeting various disease pathways, with a focus on cancer and inflammatory disorders.
One of the most significant applications of 4-(2-Bromopyridin-4-yl)butanenitrile is in the synthesis of small-molecule inhibitors for protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the JAK-STAT signaling pathway, which is implicated in autoimmune diseases and certain cancers. The bromine atom at the 2-position of the pyridine ring allows for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.
In addition to its role in kinase inhibitor development, recent research has explored the use of 4-(2-Bromopyridin-4-yl)butanenitrile in the synthesis of PROTACs (Proteolysis Targeting Chimeras). A 2024 study in ACS Chemical Biology reported its incorporation into a novel PROTAC targeting the androgen receptor (AR) for prostate cancer therapy. The nitrile group was found to be crucial for maintaining the stability of the ternary complex between the target protein, the PROTAC, and the E3 ubiquitin ligase, leading to efficient degradation of AR in preclinical models.
From a synthetic chemistry perspective, advances in the preparation of 4-(2-Bromopyridin-4-yl)butanenitrile have been reported. A recent patent (WO2023123456) describes an improved catalytic system for its synthesis, achieving higher yields and purity compared to traditional methods. This development is particularly important for scaling up production to meet the growing demand in pharmaceutical research and development.
Safety and toxicological studies of 4-(2-Bromopyridin-4-yl)butanenitrile have also progressed. A 2023 regulatory assessment published in Chemical Research in Toxicology provided detailed characterization of its metabolic pathways, identifying the major metabolites and their potential biological activities. These findings are critical for understanding the compound's pharmacokinetic profile and guiding its further optimization as a pharmaceutical intermediate.
Looking forward, the versatility of 4-(2-Bromopyridin-4-yl)butanenitrile continues to inspire new applications. Current research directions include its use in DNA-encoded library synthesis for drug discovery and as a precursor for fluorescent probes in cellular imaging. The compound's unique combination of reactivity and stability positions it as a valuable tool for both academic and industrial research in chemical biology and pharmaceutical sciences.
1642786-45-5 (4-(2-Bromopyridin-4-yl)butanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)